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Compound Focus: Octyltin trichloride

CAS No.: 3091-25-6

Cat. No.: S773739

Chemical Profile of Octyltin Trichloride

The table below summarizes the key identifying information and physical properties of octyltin trichloride

as found in chemical databases [1].

Property Description / Value

CAS Number 3091-25-6 [1]

Molecular Formula CgH17Cl3Sn [1]

Molecular Weight 338.29 g/mol [1]

Boiling Point 150-159 °C at 10 mm Hg [1]

Density 1.35 g/cm3 [1]

Physical Form Colourless to Pale Yellow Oil [1]

Solubility Soluble in Chloroform; slightly soluble in Ethyl Acetate and Methanol [1]

Safety and Handling Information
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Organotin compounds require careful handling due to their potential toxicity. The following table lists key

hazard and safety information for octyltin trichloride [1].

Aspect Details

GHS Hazard Statements H315-H318-H361-H373-H400-H410 [1]
Hazard Class 6.1(b) [1]

RIDADR 1760 [1]

Stability Hygroscopic and Moisture Sensitive [1]

General Protocol for CVD of Organotin Coatings on
Glass

The following protocol is adapted from a patent for a closely related process using butyltin trichloride to
deposit tin oxide coatings on glass [2]. This can serve as a foundational guide, though parameters for octyltin

trichloride would need empirical optimization.

Reagent and Substrate Preparation

e Coating Precursor: Use liquid octyltin trichloride. If solid, dissolve in an appropriate anhydrous
solvent (e.g., toluene) to create a vaporizable source [2].
e Carrier Gas: Use dry, clean air or an inert gas like nitrogen [2].
e Substrate Cleaning: Thoroughly clean glass substrates. A recommended sequence is:
o Wash with a dilute sodium hydroxide solution [2].
o Rinse with deionized water [2].
o Dry the glass completely in an oven [2].

Coating Application via Spray CVD
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This process describes a Chemical Vapor Deposition (CVD) method where the precursor is sprayed onto

heated glass.
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¢ Glass Pre-heating: Heat the clean glass substrate to a temperature between 500°C and 600°C [2].

e Atomization and Spraying: Use a spray apparatus to direct the liquid precursor or its solution onto
the hot glass surface. The carrier gas flow rate and spray nozzle configuration should be adjusted to
create a fine, uniform mist [2].
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e Pyrolysis and Film Formation: Upon contact with the hot glass, the octyltin trichloride vaporizes
and undergoes a pyrolysis reaction with oxygen in the air to form a transparent, conductive stannic
oxide (Sn0O2) film [2].

Post-Application Coating Enhancement

e Abrasion Resistance: To significantly improve the coating's durability, apply a topcoat of a protective
polymer. The patent suggests using emulsions or solutions of polymers like polyvinyl alcohol,
polyurethane, or vinyl-acrylic copolymers [2].

e Curing: After applying the polymer topcoat, allow it to dry and cure according to the polymer's
specifications, which may involve air drying or thermal curing at moderate temperatures [2].

Key Considerations for Method Development

Since specific data for octyltin trichloride is lacking, you will need to experimentally determine the optimal

conditions. The most critical parameters to investigate are:

e Substrate Temperature: The pyrolysis efficiency and film quality are highly dependent on
temperature [2].

¢ Precursor Concentration and Flow Rate: These affect the film's growth rate and thickness.

e Carrier Gas Composition and Flow Rate: Influences vapor delivery and the reaction environment

[2].

Knowledge Gaps and Future Research

This response is limited by the available search results. To develop a robust protocol, further research is

needed in the following areas:

e Direct Literature on Octyltin Trichloride: Search for patents or papers specifically on "octyltin
trichloride CVD" or "octyltin trichloride glass coating".

¢ Optimization Studies: Literature on the effect of temperature, pressure, and precursor concentration
on the electrical and optical properties of the resulting tin oxide film.

¢ Alternative Deposition Techniques: Investigate other methods such as spin-coating or dip-coating
from a solution precursor.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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